methyl 7-((1R,2R,3R,5S)-5-acetoxy-2-((E)-4,4-difluoro-3-oxooct-1-en-1-yl)-3-((tetrahydro-2H-pyran-2-yl)oxy)cyclopentyl)heptanoate
Cat. No. B1514098
M. Wt: 530.6 g/mol
InChI Key: MDZMFDYLAZZDMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[C:20]([CH3:21])(=[O:22])[O:23][CH:24]1[CH2:25][CH:26]([O:41][CH:42]2[O:43][CH2:44][CH2:45][CH2:46][CH2:47]2)[CH:27]([CH:39]=[O:40])[CH:28]1[CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][C:35](=[O:36])[O:37][CH3:38].[CH3:1][O:2][P:3](=[O:4])([O:5][CH3:6])[CH2:7][C:8]([C:9]([CH2:10][CH2:11][CH2:12][CH3:13])([F:14])[F:15])=[O:16].[Li+:19].[O:49]1[CH2:50][CH2:51][CH2:52][CH2:53]1.[OH-:18].[OH2:17].[OH2:48]>>[CH:7]([C:8]([C:9]([CH2:10][CH2:11][CH2:12][CH3:13])([F:14])[F:15])=[O:16])=[CH:39][CH:27]1[CH:26]([O:41][CH:42]2[O:43][CH2:44][CH2:45][CH2:46][CH2:47]2)[CH2:25][CH:24]([O:23][C:20]([CH3:21])=[O:22])[CH:28]1[CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][C:35](=[O:36])[O:37][CH3:38]
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Inputs
Step One
|
Name
|
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCCCC(F)(F)C(=O)CP(=O)(OC)OC
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCCCC(F)(F)C(=O)C=CC1C(OC2CCCCO2)CC(OC(C)=O)C1CCCCCCC(=O)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
